Cas no 936329-95-2 (Potassium ((Diethylamino)methyl)trifluoroborate)

• Product Name: Potassium ((Diethylamino)methyl)trifluoroborate
• CAS No: 936329-95-2
• MF: C₅H₁₂BF₃KN
• MW: 193.059992790222
• MDL: MFCD11052700
• CID: 796871
• PubChem ID: 49761699
• Update Time: 2025-10-29

Potassium ((Diethylamino)methyl)trifluoroborate Chemical and Physical Properties

Names and Identifiers

• Borate(1-),[(diethylamino)methyl]trifluoro-, potassium (1:1), (T-4)-
• Potassium diethylaminomethyltrifluoroborate
• potassium,diethylaminomethyl(trifluoro)boranuide
• Potassium [(diethylamino)methyl]trifluoroborate
• SY068151
• AM20120355
• Q-103489
• AT28074
• potassium;diethylaminomethyl(trifluoro)boranuide
• FT-0603956
• 936329-95-2
• AKOS013014947
• MFCD11052700
• Potassium((diethylamino)methyl)trifluoroborate
• potassium [(diethylamino)methyl]trifluoroboranuide
• SCHEMBL9954590
• Potassium ((diethylamino)methyl)trifluoroborate
• CS-0207553
• Potassium [(diethylamino)methyl](trifluoro)borate(1-)
• DTXSID00678460
• potassium diethylaminomethyl(trifluoro)boranuide
• Potassium ((Diethylamino)methyl)trifluoroborate

• MDL： MFCD11052700
• Inchi： 1S/C5H12BF3N.K/c1-3-10(4-2)5-6(7,8)9;/h3-5H2,1-2H3;/q-1;+1
• InChI Key： XFGVBBZAWCUUAZ-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CN(CC)CC)(F)F

Computed Properties

• Exact Mass: 193.06500
• Monoisotopic Mass: 193.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 94.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 3.24000
• LogP: 2.13310

Additional information on Potassium ((Diethylamino)methyl)trifluoroborate

Comprehensive Overview of Potassium ((Diethylamino)methyl)trifluoroborate (CAS No. 936329-95-2)

Potassium ((Diethylamino)methyl)trifluoroborate (CAS No. 936329-95-2) is a highly versatile organoboron compound widely utilized in modern synthetic chemistry. Its unique structure, featuring a trifluoroborate anion coupled with a diethylaminomethyl group, makes it an invaluable reagent for cross-coupling reactions, particularly in pharmaceutical and agrochemical research. The compound's stability and reactivity under mild conditions have positioned it as a preferred choice for Suzuki-Miyaura coupling, a reaction pivotal in carbon-carbon bond formation.

In recent years, the demand for Potassium ((Diethylamino)methyl)trifluoroborate has surged due to its compatibility with green chemistry principles. Researchers are increasingly focusing on sustainable synthesis methods, and this compound's ability to facilitate reactions with minimal byproducts aligns perfectly with these goals. Its application in bioconjugation and drug discovery has also garnered significant attention, as it enables the efficient modification of biomolecules and the development of novel therapeutics.

One of the most frequently searched questions regarding Potassium ((Diethylamino)methyl)trifluoroborate revolves around its solubility and handling protocols. The compound is typically soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO), but insoluble in non-polar solvents like hexane. Proper storage in a cool, dry environment is essential to maintain its stability, as exposure to moisture or extreme temperatures can degrade its efficacy.

The compound's role in catalysis and ligand design is another area of intense research. Its trifluoroborate moiety acts as a robust leaving group, enabling efficient transmetalation in palladium-catalyzed reactions. This property has been exploited in the synthesis of complex organic molecules, including heterocyclic compounds and natural product derivatives. As the pharmaceutical industry continues to explore new drug candidates, the relevance of Potassium ((Diethylamino)methyl)trifluoroborate is expected to grow exponentially.

Another hot topic in the scientific community is the compound's potential in material science. Recent studies have investigated its use in the fabrication of advanced polymers and nanomaterials, where its unique electronic properties can enhance material performance. For instance, its incorporation into conductive polymers has shown promise in developing next-generation electronic devices and sensors.

From a commercial perspective, Potassium ((Diethylamino)methyl)trifluoroborate is available in high purity grades, catering to both research and industrial-scale applications. Suppliers often highlight its batch-to-batch consistency and low impurity levels, which are critical for reproducible results in sensitive experiments. The compound's cost-effectiveness compared to alternative reagents further drives its adoption across various sectors.

In summary, Potassium ((Diethylamino)methyl)trifluoroborate (CAS No. 936329-95-2) stands out as a cornerstone in modern synthetic chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, with ongoing research uncovering new possibilities. As the scientific community continues to prioritize sustainability and efficiency, this compound is poised to remain at the forefront of innovation.